Cas no 1257546-91-0 (1-4-(2-fluorophenyl)piperazin-1-yl-2-phenyl-2-(1H-pyrrol-1-yl)ethan-1-one)

• Product Name: 1-4-(2-fluorophenyl)piperazin-1-yl-2-phenyl-2-(1H-pyrrol-1-yl)ethan-1-one
• CAS No: 1257546-91-0
• MF: C₂₂H₂₂FN₃O
• MW: 363.427988529205
• CID: 6075065
• PubChem ID: 49669850
• Update Time: 2024-01-16

1-4-(2-fluorophenyl)piperazin-1-yl-2-phenyl-2-(1H-pyrrol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-fluorophenyl)piperazin-1-yl-2-phenyl-2-(1H-pyrrol-1-yl)ethan-1-one
• AKOS024528958
• 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-phenyl-2-pyrrol-1-ylethanone
• 1257546-91-0
• VU0529404-1
• F6014-0030
• 1-[4-(2-fluorophenyl)piperazin-1-yl]-2-phenyl-2-(1H-pyrrol-1-yl)ethan-1-one
• 1-(4-(2-fluorophenyl)piperazin-1-yl)-2-phenyl-2-(1H-pyrrol-1-yl)ethanone

• Inchi： 1S/C22H22FN3O/c23-19-10-4-5-11-20(19)24-14-16-26(17-15-24)22(27)21(25-12-6-7-13-25)18-8-2-1-3-9-18/h1-13,21H,14-17H2
• InChI Key： VAJKGBYQHXOEJK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(C(C(C2C=CC=CC=2)N2C=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 363.175
• Monoisotopic Mass: 363.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.5A^2
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines